Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

FDA regulatory status of Fluorosalan versus
other antiseptics

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Fluorosalan

CAS No.: 4776-06-1

Cat. No.: S569725

FDA Antiseptic Categorization Framework

The FDA's evaluation of OTC antiseptics is an extensive, ongoing process. The following diagram illustrates

the key categories and the position of Fluoresalan within this framework:
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e Category I: Generally Recognized as Safe and Effective (GRAS/GRAE).
e Category II: Not Safe and/or Not Effective.
e Category llI: Available data are insufficient to classify.
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Fluoroesalan was placed into Category III due to a lack of sufficient data. A 1992 FDA proposal classified

numerous Category III ingredients as nonmonograph, meaning they could not be marketed without an

approved New Drug Application (NDA) [1]. This rule was finalized in 1998 [1].

Standard Test Methods for Antiseptics

While specific data for Fluorosalan is not available in the search results, the FDA and scientific community

rely on standardized tests to evaluate antiseptic effectiveness [2]. The table below outlines common

experimental protocols:

Test Method

Brief Procedure

Key Outcome Measured

Disk-Diffusion
Method [2]

Use-Dilution
Test [2]

In-Use Test [2]

Phenol
Coefficient [2]

Filter paper disks impregnated with antiseptic
placed on agar inoculated with test bacteria.

Stainless-steel cylinder dipped in bacterial
culture, dried, exposed to disinfectant, then
incubated in growth medium.

Sample of used disinfectant diluted with
inactivator, inoculated onto agar plates,
incubated.

Compares efficacy of disinfectant to phenol
under standard conditions.
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Zone of Inhibition (clear area
around disk) measured in
millimeters.

Bacterial survival (turbidity) or

killing (no turbidity).

Contamination (growth of =5
colonies).

Phenol Coefficient (>1.0 more
effective than phenol).
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To cite this document: Smolecule. [FDA regulatory status of Fluorosalan versus other antiseptics].
Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b569725#fda-

regulatory-status-of-fluorosalan-versus-other-antiseptics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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